Cas no 1251693-86-3 (N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 1251693-86-3
• MF: C₂₅H₂₉N₅O₂S
• MW: 463.595063924789
• CID: 5398083
• Update Time: 2025-07-09

N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-[6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C25H29N5O2S/c1-3-19-6-4-5-7-22(19)28-24(31)17-33-25-16-23(26-18-27-25)30-14-12-29(13-15-30)20-8-10-21(32-2)11-9-20/h4-11,16,18H,3,12-15,17H2,1-2H3,(H,28,31)
• InChI Key： DAXHEDJYGOJZRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1=CC(N2CCN(C3=CC=C(OC)C=C3)CC2)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide and Its Significance in Modern Medicinal Chemistry

N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide, with the CAS number 1251693-86-3, represents a compound of significant interest in the field of medicinal chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric units, including a piperazine moiety and a pyrimidine ring, makes this compound a promising candidate for further investigation in drug discovery.

The< strong>N-(2-ethylphenyl) moiety contributes to the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and interaction with biological targets. Additionally, the< strong>6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl sulfanyl group introduces a sulfanyl (-S-) functional group that can participate in hydrogen bonding and other non-covalent interactions, enhancing its binding affinity to biological receptors. These structural features make N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide a versatile scaffold for designing molecules with specific pharmacological properties.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various diseases, particularly those involving aberrant signaling pathways. The< strong>piperazine moiety is well-known for its role in modulating neurotransmitter systems, making it a key component in the design of drugs for neurological disorders. Furthermore, the< strong>pyrimidine ring is frequently found in bioactive molecules due to its ability to interact with nucleic acid bases and other biological targets. The combination of these motifs in N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide suggests potential applications in treating conditions such as depression, anxiety, and other central nervous system disorders.

The< strong>methoxy group present in the 4-position of the phenyl ring further enhances the compound's solubility and metabolic stability, which are crucial factors for drug efficacy and safety. This modification also allows for selective interactions with biological targets, improving the compound's specificity. The sulfanyl group at the 6-position of the pyrimidine ring adds another layer of complexity to the molecule's interactions with biological systems. This functional group can engage in various chemical reactions, including disulfide bond formation, which is relevant in redox signaling pathways.

The synthesis of N-(2-ethylphenyl)-2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-y lsulfanyl)acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the piperazine moiety typically involves nucleophilic substitution reactions or condensation reactions with appropriate reagents. The subsequent functionalization of the pyrimidine ring with the sulfanyl group requires careful selection of coupling agents and catalysts to achieve optimal results.

The pharmacological evaluation of this compound has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that N-(2-ethylphenyl)-2-{(6-[4-(4-methoxyphenyl)piperazin-l -y l]pyrimidin - 4 - y l)sulfanyl)acetamide} may have potent activity against enzymes such as phosphodiesterases (PDEs), which are implicated in various neurological and cardiovascular disorders. Additionally, its interaction with serotonin receptors has been explored, suggesting potential applications in treating mood disorders.

The development of novel therapeutic agents often involves optimizing existing molecular scaffolds to enhance their pharmacological properties. In this context, N-(2 ethy lph en y l ) - 2 - { ( 6 - [ 4 - ( 4 - m eth oxy ph en y l ) p i per az i n - 1 - y l ] p y r i m i d i n e - 4 - y l } s u l f an y l ) a c e t am ide serves as an excellent example of how structural modifications can lead to improved drug candidates. By incorporating functional groups such as< strong>piperazine,< strong>pyrimidine, and< strong>sulfanyl, researchers can fine-tune the molecule's interactions with biological targets, leading to enhanced efficacy and reduced side effects.

The computational modeling studies have also played a crucial role in understanding the binding mechanisms of this compound. Molecular docking simulations have been used to predict how N-(2 ethy lph en y l ) - 2 - { ( 6 - [ 4 - ( 4 m eth oxy ph en y l ) p i per az i n - 1 - y l ] p y r i m i d i n e - 4 - y l } s u lf an yl)acetamide interacts with target proteins. These studies have provided valuable insights into optimizing its structure for better binding affinity and selectivity. Additionally, quantum mechanical calculations have been employed to understand the electronic properties of the molecule, which are essential for designing drugs with specific pharmacological effects.

The future directions for research on N-(2 ethy lph en y l ) - 2 - { ( 6 [ 44 m eth oxy ph en y l ) p i per az i n _1 _y l ] py r i m idi ne _44_yl } s u lf an yl)acetamide include further exploration of its pharmacological profile in vivo. Animal models will be used to assess its efficacy and safety profile before considering human clinical trials. Additionally, efforts will be made to develop analogs of this compound by modifying specific functional groups or introducing new ones. These studies will aim to identify more potent and selective drug candidates for treating various diseases.

In conclusion,N_(22ethyl phenyI)-22{((66[44(44methoxy phenyI)piperazIn-Iyll}py rim idine _44yll}SulanyI)ac et amide is a structurally complex compoun d wi th promis ing app licat ions i n mod ern med icinal ch emistry . Its unique combination o f pharmacophor ic units makes it a versatile scaffold f or designing novel therapeutic agents . The presence o f multiple functional groups such as _N_(22ethyl phenyI), _66[44(44methoxy phenyI)piperazIn-Iyll}py rim idine _44yll}SulanyI , _P_(iperazine), _Py_(Pyrimidine), an d _M_(Methoxy) enhan ces its bioactivity an d interaction s wi th biolo gical targets . Further research wi ll be conducted t o explo re its pharma cological potentia ls an d develop mo re effective dru g can didates f or treati ng var ious disea ses .